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Compound of Interest

Compound Name: N-Acetylsulfanilyl chloride

Cat. No.: B132876

An In-Depth Technical Guide to 4-
Acetamidobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Acetamidobenzenesulfonyl chloride, also known as N-acetylsulfanilyl chloride or ASC, is a
pivotal chemical intermediate, particularly in the pharmaceutical industry.[1][2] Its significance
lies in its role as a primary building block for the synthesis of the sulfonamide (or "sulfa") class
of drugs, which were among the first effective antimicrobial agents and continue to be used in
various therapeutic areas.[3][4] This guide provides a comprehensive overview of the physical
and chemical properties of 4-acetamidobenzenesulfonyl chloride, detailed experimental
protocols for its synthesis and key reactions, and a summary of its applications in drug
development.

Physical and Chemical Properties

4-Acetamidobenzenesulfonyl chloride is a white to off-white or light grey crystalline solid or
powder with a slight odor of acetic acid.[5][6] It is stable under normal temperatures and
pressures but is sensitive to moisture.[5][7]

Quantitative Physical Properties
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Property Value References

Molecular Formula CsHsCINOsS [5]

Molecular Weight 233.67 g/mol [518]

_ _ 142-149 °C (with

Melting Point B [81I9][10]
decomposition)

Boiling Point 426.8 £ 28.0 °C at 760 mmHg [O1[11]

Density 1.5+0.1 g/lcm3 [9]

Flash Point 211.9+24.0°C 9]

Water Solubility Slightly soluble to insoluble [1109]
Soluble in chloroform,

o ) benzene, ether,

Solubility in Organic Solvents ) [11121[3]
dichloromethane, acetone, and
ethyl acetate.

Chemical Identity

Identifier Value References

CAS Number 121-60-8 [5]
N-Acetylsulfanilyl chloride,
Dagenan chloride, 4-
(Acetylamino)benzenesulfonyl

Synonyms ) [2][5]
chloride, p-
acetamidobenzenesulfonyl
chloride
GRDXCFKBQWDAJH-

InChl Key 9]
UHFFFAOYSA-N
CC(=0O)Nc1ccce(ccl)S(O

SMILES (=0) (cc1)S(9) [2]

(=0)Cl

Reactivity and Chemical Behavior
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The reactivity of 4-acetamidobenzenesulfonyl chloride is dominated by the sulfonyl chloride (-
SO2Cl) group, which is a highly effective electrophile. This functional group readily reacts with
nucleophiles, most notably amines, to form sulfonamides.[1][4] The acetamido group (-
NHCOCHs) serves as a protecting group for the amine functionality on the benzene ring,
preventing unwanted side reactions during the sulfonation and subsequent reactions.[5] This
protecting group can be removed later in a synthetic sequence to yield the free amine.

The compound is incompatible with strong oxidizing agents and strong bases.[3][5] It is also
moisture-sensitive and will hydrolyze to release hydrochloric acid.[4][7] Upon decomposition,
which can be induced by heat, it may produce hazardous gases including hydrogen chloride,
carbon monoxide, carbon dioxide, and oxides of sulfur.[5]

Experimental Protocols

Synthesis of 4-Acetamidobenzenesulfonyl Chloride from
Acetanilide

The most common method for the synthesis of 4-acetamidobenzenesulfonyl chloride is the
chlorosulfonation of acetanilide using chlorosulfonic acid.[7]

Materials:
e Acetanilide

Chlorosulfonic acid

e Ice

Water

Dichloromethane (for purification)
Procedure:

 In a dry round-bottom flask equipped with a mechanical stirrer and situated in a fume hood,
place 290 g (165 cc) of chlorosulfonic acid.[9]

o Cool the flask to approximately 12-15 °C using a cooling bath.[9]
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e Gradually add 67.5 g of acetanilide to the stirred chlorosulfonic acid, maintaining the
temperature around 15 °C. This process should take about 15 minutes. Note that large
volumes of hydrogen chloride gas are evolved.[9]

 After the addition is complete, heat the mixture to 60 °C for two hours to bring the reaction to
completion.[9]

o Slowly and with vigorous stirring, pour the resulting syrupy liquid into a beaker containing 1
kg of crushed ice. This step should also be performed in a fume hood due to the vigorous
reaction and potential for splattering.[9]

o Collect the precipitated solid product by vacuum filtration and wash it with cold water.[9][10]
Purification:

e The crude product can be dried and then recrystallized from dry benzene, chloroform, or
ethylene dichloride.[7][9] The compound is only slightly soluble in hot benzene.[9]

Reaction at 12-15°C,
then heated to 60°C

4-Acetamidobenzenesulfonyl
Chloride (Crude)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-acetamidobenzenesulfonyl chloride.

General Procedure for the Synthesis of Sulfonamides

4-Acetamidobenzenesulfonyl chloride is a key reagent for synthesizing a wide array of
sulfonamides by reacting it with various primary or secondary amines.[1]

Materials:

e 4-Acetamidobenzenesulfonyl chloride
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Amine of choice

Dichloromethane

Sodium carbonate

Distilled water

Anhydrous sodium sulfate
Procedure:

 In areaction flask, prepare a stirred mixture of the desired amine (5 mmol) and sodium
carbonate (7 mmol) in dichloromethane (20 mL).[1]

e Prepare a solution of 4-acetamidobenzenesulfonyl chloride (5 mmol) in dichloromethane (30
mL).[1]

e Add the 4-acetamidobenzenesulfonyl chloride solution dropwise to the amine mixture.[1]

 Stir the reaction mixture at room temperature until the reaction is complete, which can be
monitored by Thin Layer Chromatography (TLC).[1]

e Add 20 mL of distilled water to the reaction mixture.[1]

o Separate the organic phase. Extract the aqueous phase with dichloromethane (2 x 30 mL).

[1]
o Combine the organic extracts and wash with 30 mL of water.[1]

» Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under
reduced pressure to obtain the crude sulfonamide product.[1]

e The crude product can be further purified by column chromatography on silica gel.[1]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9618713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9618713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9618713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9618713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9618713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9618713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9618713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9618713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9618713/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pure Acetamidosulfonamide

Pe:vll:‘mﬂ in DIEh‘OfU'“ﬂh:”E Crude Acetamidosulfonamide

i
h Sodium Carbonat

Column Chromatography

Click to download full resolution via product page
Caption: General workflow for the synthesis of sulfonamides.

Applications in Drug Development

4-Acetamidobenzenesulfonyl chloride is a cornerstone intermediate in the synthesis of
sulfonamide drugs.[1][4] These drugs have a broad range of therapeutic applications, including:

o Antibacterial agents: The foundational use of sulfonamides is in treating bacterial infections.

[3]

o Antidiabetic agents: Certain sulfonamides, known as sulfonylureas, are used to treat type 2
diabetes.

» Diuretics: Some sulfonamides are employed to treat edema and hypertension.
e Anticonvulsants: A number of antiepileptic drugs contain the sulfonamide moiety.

» Antiviral and Anticancer agents: Research has shown that modified sulfonamide structures
can exhibit antiviral and anticancer properties.

The general pathway from 4-acetamidobenzenesulfonyl chloride to a therapeutically active
sulfonamide involves the formation of the sulfonamide linkage with a specific amine, followed
by the deprotection (hydrolysis) of the acetamido group to reveal the free aniline moiety, which
is often crucial for biological activity.

Safety and Handling

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b132876?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC9618713/
https://www.solubilityofthings.com/4-acetamidobenzenesulfonyl-chloride
http://orgsyn.org/demo.aspx?prep=cv1p0007
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Acetamidobenzenesulfonyl chloride is a corrosive substance that can cause severe skin
burns and eye damage.[4][10] It is also harmful if swallowed or inhaled.[10] Due to its reactivity
with water, it should be handled in a dry environment, and contact with moisture should be
avoided.[3][7] When handling this compound, appropriate personal protective equipment,
including gloves, safety goggles, and a lab coat, should be worn.[2] All manipulations should be
carried out in a well-ventilated fume hood.[10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents and bases.[3][5]

Conclusion

4-Acetamidobenzenesulfonyl chloride is a chemical of significant industrial and academic
importance, primarily due to its indispensable role in the synthesis of sulfonamide-based
pharmaceuticals. A thorough understanding of its physical and chemical properties, coupled
with established and safe experimental protocols, is essential for its effective and safe
utilization in research and drug development. This guide provides a foundational resource for
professionals working with this versatile and reactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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